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Compound of Interest

Compound Name: 4-Methoxy-1-methyl-1H-pyrazole

CAS No.: 15131-95-0

Cat. No.: B3242383

Get Quote

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction & Scope
The 4-alkoxypyrazole core is a privileged heterocyclic scaffold, frequently embedded in high-

value agrochemicals such as broad-spectrum insecticides (1)[1] and in potent epigenetic

inhibitors targeting histone demethylases like JMJD2C (2)[2].

Synthesizing specifically substituted pyrazoles like 1-methyl-4-methoxypyrazole presents

unique regioselective challenges. While de novo (3+2)-cyclocondensation remains a highly

reliable method for constructing pyrazole rings (3)[3], late-stage functionalization of these cores

often requires precise regiocontrol to avoid isomeric mixtures, a factor critical in advanced

radical trifluoromethylation and alkylation studies (4)[4]. This application note details the

causality behind base-controlled regioselectivity and provides self-validating protocols for both

de novo synthesis and chemoselective alkylation.

Mechanistic Principles of Regiocontrol
Ambident Nucleophilicity in 4-Hydroxypyrazoles
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When synthesizing 1-methyl-4-methoxypyrazole via the late-stage alkylation of 4-

hydroxypyrazole, chemists must navigate the ambident nucleophilicity of the pyrazole core. The

regioselectivity (O- vs. N-alkylation) is strictly governed by the stoichiometric generation of

specific anionic species:

Mono-anion Pathway (O-Alkylation): The hydroxyl group of 4-hydroxypyrazole is significantly

more acidic (pKa ~10) than the pyrrole-like NH (pKa ~14). Using 1.1 equivalents of a mild

base (e.g., K₂CO₃) selectively deprotonates the OH. In a polar aprotic solvent like DMF, the

resulting phenoxide-like oxygen anion is poorly solvated, maximizing its reactivity toward

methyl iodide to yield 4-methoxypyrazole.

Dianion Pathway (N-Alkylation): Employing >2 equivalents of a strong base (e.g., NaH)

forces the complete deprotonation of both the OH and NH groups. According to Pearson's

Hard Soft Acid Base (HSAB) theory, the resulting nitrogen anion is softer and more

polarizable than the oxygen anion. Consequently, the softer nitrogen acts as the dominant

nucleophile against the soft electrophile (MeI), kinetically favoring N-alkylation to yield 1-

methyl-4-hydroxypyrazole.

De Novo Cyclocondensation
Alternatively, 1-methyl-4-methoxypyrazole can be constructed directly via the condensation of

2-methoxy-3-(dimethylamino)acrolein with methylhydrazine. The highly nucleophilic NH₂ group

of methylhydrazine attacks the electrophilic aldehyde, followed by intramolecular cyclization of

the NHMe group onto the enamine carbon, expelling dimethylamine.

Quantitative Data: Alkylation Optimization
Table 1: Influence of Base and Stoichiometry on Alkylation Regioselectivity of 4-

Hydroxypyrazole
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Entry Base (Eq.) Solvent
Dominant
Intermediat
e

Regiomeric
Ratio (O:N)

Yield (%)

1 K₂CO₃ (1.1) DMF

Mono-anion

(Phenoxide-

like)

95:5 85

2 NaH (2.2) THF
Dianion (N-

nucleophile)
5:95 78

3 Cs₂CO₃ (1.1) MeCN

Mono-anion

(Phenoxide-

like)

90:10 82

4 KOH (2.0) DMSO
Mixed Anion

State
45:55 40
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Route A: De Novo Cyclocondensation

Route B: Regioselective Alkylation

2-Methoxy-3-(dimethylamino)acrolein Cyclization & Elimination

Methylhydrazine

1-Methyl-4-methoxypyrazole

 Direct Yield

4-Hydroxypyrazole

O-Alkylation (Mono-anion)
K2CO3, DMF

 1 eq. Base (pKa ~10)

N-Alkylation (Dianion)
NaH, THF

 2 eq. Base (pKa ~14)

 Subsequent N-Me

 Subsequent O-Me

Click to download full resolution via product page

Synthetic workflows for 1-methyl-4-methoxypyrazole via de novo cyclocondensation and
alkylation.
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Experimental Protocols
Protocol A: De Novo Synthesis via (3+2)-
Cyclocondensation
Objective: Direct synthesis of 1-methyl-4-methoxypyrazole avoiding late-stage regioselectivity

issues.

Preparation: Dissolve 2-methoxy-3-(dimethylamino)acrolein (10.0 mmol) in absolute ethanol

(25 mL). Add glacial acetic acid (1.0 mmol) as a catalyst.

Addition: Cool the reaction vessel to 0 °C. Add methylhydrazine (11.0 mmol) dropwise over

15 minutes. Causality: Dropwise addition controls the exothermic condensation and

minimizes the formation of bis-hydrazine adducts.

Cyclization: Warm the mixture to room temperature, then reflux for 4 hours. Causality: Heat

and acidic conditions protonate the dimethylamine leaving group, driving the cyclization

forward.

Self-Validation: The reaction mixture will transition from a pale yellow solution to a deep

orange. Complete consumption of the acrolein derivative (Rf = 0.6) and the appearance of

the target pyrazole (Rf = 0.3) via TLC (EtOAc/Hexane 1:2) validates the step.

Workup: Concentrate under reduced pressure, neutralize with saturated NaHCO₃, and

extract with dichloromethane (3 x 20 mL).

Protocol B: Chemoselective O-Methylation (Mono-Anion
Route)
Objective: Synthesis of 4-methoxypyrazole from 4-hydroxypyrazole.

Anion Generation: Dissolve 4-hydroxypyrazole (10.0 mmol) in anhydrous DMF (20 mL). Add

finely powdered K₂CO₃ (11.0 mmol). Stir at room temperature for 30 minutes.

Alkylation: Add methyl iodide (10.5 mmol) dropwise. Stir for 12 hours at room temperature.
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Self-Validation: Complete dissolution of the pyrazole and a slight yellowing of the DMF

solution confirms mono-anion formation. TLC (EtOAc/Hexane 1:1) will show the highly polar

4-hydroxypyrazole (Rf ~0.1) replaced strictly by the less polar 4-methoxypyrazole (Rf ~0.4)

with minimal N-alkylated side product.

Workup: Quench with water (50 mL), extract with ethyl acetate (3 x 30 mL), and wash the

organic layer extensively with brine to remove DMF. (Note: A subsequent N-methylation

using Protocol C conditions yields the final 1-methyl-4-methoxypyrazole).

Protocol C: Regioselective N-Methylation (Dianion
Route)
Objective: Synthesis of 1-methyl-4-hydroxypyrazole from 4-hydroxypyrazole.

Anion Generation: Suspend NaH (60% dispersion in mineral oil, 22.0 mmol) in anhydrous

THF (30 mL) at 0 °C under argon. Slowly add 4-hydroxypyrazole (10.0 mmol) in portions.

Self-Validation (Step 1): Immediate, vigorous H₂ gas evolution will occur upon pyrazole

addition. The complete cessation of bubbling indicates successful dianion formation.

Alkylation: Add methyl iodide (10.5 mmol) dropwise at 0 °C. Allow the reaction to warm to

room temperature and stir for 4 hours. Causality: The softer nitrogen anion outcompetes the

oxygen anion for the MeI electrophile.

Self-Validation (Step 2): TLC monitoring (DCM/MeOH 9:1) will show the appearance of 1-

methyl-4-hydroxypyrazole (Rf ~0.3).

Workup: Carefully quench excess NaH with isopropanol, neutralize with 1M HCl, and extract

with ethyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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